4-chloro-N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C18H13ClN4O4/c1-22-17(24)8-7-15(21-22)11-3-2-4-13(9-11)20-18(25)12-5-6-14(19)16(10-12)23(26)27/h2-10H,1H3,(H,20,25)
• InChI Key: MWJIQNMMKUYFMS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC(=CC=C2)NC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C18H13ClN4O4
• Molecular Weight: 384.8 g/mol

Description

4-chloro-N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-3-nitrobenzamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential benefits for lab experiments. In

Scientific Research Applications

Synthesis and Structural Analysis

• A study focused on the synthesis and characterization of a similar compound, 4-Chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide. It investigated the compound's crystal structure, spectroscopic properties, density functional theory calculations, and antitumor activity based on electrochemical measurements and assays (He, Yang, Hou, Teng, & Wang, 2014).

Crystal Engineering

• Another research explored the crystal engineering with hydrogen bonds and halogen bonds, providing insights into molecular interactions and structure-property relationships, which could be relevant for compounds like the one (Saha, Nangia, & Jaskólski, 2005).

Anticonvulsant Activity

• Research on 4-nitro-N-phenylbenzamides, closely related to the compound, revealed their potential in anticonvulsant properties, highlighting their therapeutic applications (Bailleux, Vallée, Nuyts, Hamoir, Poupaert, Stables, & Vamecq, 1995).

Pharmaceutical Applications

• A study focusing on novel thermally stable polyimides based on a similar compound, N-(4-hydroxy phenyl)-4-nitrobenzamide, showcased its application in synthesizing materials with potential pharmaceutical and industrial applications (Mehdipour‐Ataei, Sarrafi, & Hatami, 2004).

Herbicide Activation

• Research on the activation of substituted diphenylether herbicides by light in the presence of compounds like norflurazon highlighted the role of similar compounds in agricultural chemistry (Devlin, Karczmarczyk, & Zbieć, 1983).

Antimicrobial and Antioxidant Properties

• The synthesis and evaluation of coumarin clubbed thiazines scaffolds, which included similar compounds, demonstrated antimicrobial and antioxidant activities, underscoring their potential in medical research (Chauhan, Patel, Patel, & Mistry, 2018).